(1S,4S)-2-(2-methoxyethyl)-2,5-diazabicyclo[2.2.1]heptane dihydrochloride

• IUPAC Name: (1R,4R)-2-(2-methoxyethyl)-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride
• InChI: InChI=1S/C8H16N2O.2ClH/c1-11-3-2-10-6-7-4-8(10)5-9-7;;/h7-9H,2-6H2,1H3;2*1H/t7-,8-;;/m1../s1
• InChI Key: HVJAAAVNFCLGIS-RHJRFJOKSA-N
• Canonical SMILES: COCCN1CC2CC1CN2.Cl.Cl
• Isomeric SMILES: COCCN1C[C@H]2C[C@@H]1CN2.Cl.Cl
• Molecular Formula: C8H18Cl2N2O
• Molecular Weight: 229.14 g/mol

Description

(1S,4S)-2-(2-methoxyethyl)-2,5-diazabicyclo[2.2.1]heptane dihydrochloride, also known as ME-DAB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antineoplastic Activity

• Research Context : A related compound, 1,4-bis(2'-chloroethyl)-1,4-diazabicyclo[2.2.1]heptane, has shown remarkable antineoplastic activity against various cancerous tumors, including lymphocytic leukemia, mammary, and carcinosarcoma tumor systems (Pettit, Gieschen & Pettit, 1979).

Synthesis and Dynamic Studies

• Synthetic Approaches : Research has been conducted on synthesizing related diazabicycloheptane systems, highlighting methods for creating diverse bicyclic systems with potential applications in drug development (Majchrzak, Kotełko & Lambert, 1983).

Chemical Properties and Reactivity

• Hydrolytic Reactivity : Studies on similar compounds, like dioxabicycloheptanes, have explored their hydrolytic reactivity and potential for polymerization, which is crucial for understanding their chemical behavior and possible applications in materials science (Hall et al., 2007).